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Introduction to NW16 Flanges in Mass Spectrometry

NW16 (also known as KF16 or QF16) flanges are a type of quick-release vacuum fitting
essential for constructing and maintaining the vacuum systems of mass spectrometers.[1]
These flanges are indispensable in environments where frequent and rapid assembly and
disassembly of vacuum components are necessary, such as in research and development
laboratories.[1][2] Their design, which consists of two symmetrical flanges, a centering ring with
an elastomeric O-ring, and a clamp, allows for quick and tool-free connections.[1][3] This is
particularly advantageous for connecting foreline pumps, vacuum gauges, and sample
introduction ports to the main mass spectrometer chamber.

NW16 flanges are typically used in the foreline (roughing) and high-vacuum sections of a mass
spectrometer's vacuum system, capable of maintaining pressures down to approximately
1x10-8 mbar.[3] While suitable for many high-vacuum applications, for ultra-high vacuum
(UHV) requirements, ConFlat (CF) flanges with metal gaskets are the preferred choice due to
their lower outgassing rates and ability to withstand high bakeout temperatures.[1][2]

Quantitative Data on NW16 Flange Components

The performance of an NW16 flange connection is critically dependent on the choice of O-ring
material. The following tables summarize key quantitative data for common O-ring materials
used with NW16 flanges in mass spectrometry applications.
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Table 1: O-Ring Material Properties and Vacuum Suitability

Material

Temperature Range
(°C)

Common Name

General Notes

Fluoroelastomer
(FKM)

Viton® -20 to 204

Excellent temperature
and chemical
resistance with low
outgassing rates. The
most common choice
for high-vacuum

applications.[4]

Nitrile Butadiene
Rubber (NBR)

Buna-N -40to 121

Good for general
purpose applications
with resistance to oils
and fuels, but has
higher outgassing
rates than FKM.[4]

Silicone (VMQ)

Silicone -60 to 232

Excellent temperature
range but has poor
abrasion resistance
and higher
permeability than
FKM.[4][5]

Perfluoroelastomer
(FFKM)

Kalrez® up to 316

Offers the best high-
temperature
performance and
chemical resistance,
but at a significantly

higher cost.[5]

Table 2: Outgassing and Permeability Data for Common O-Ring Materials
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. . Water Vapor
Helium Permeation .
Total Mass Loss Permeation Rate
. Rate (10—8
Material (TML) (%) after 336 (10-8
sccm-cm/sec:cm?a
hrs vacuum tm) sccm-cm/sec-cm?a
m
tm)
FKM (Viton®) ~0.5-1.0 9-22 40
NBR (Buna-N) ~2.0-5.0 8 760
Silicone ~0.5-15 250 8000

Data compiled from various sources. Actual values can vary based on compound formulation
and supplier.

Experimental Protocols
Protocol for Assembling an NW16 Flange Connection

Proper assembly of NW16 flanges is crucial for achieving a leak-tight seal and maintaining the
integrity of the mass spectrometer's vacuum system.

Materials:

Two clean, undamaged NW16 flanges

One NW16 centering ring with a properly sized and material-compatible O-ring

One NW16 clamp (wing-nut or toggle style)

Lint-free wipes

Isopropyl alcohol or acetone

Procedure:

 Inspection: Before assembly, visually inspect the sealing surfaces of both flanges for any
scratches, nicks, or contamination. Any surface imperfection can compromise the vacuum
seal.
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o Cleaning: Wear clean, lint-free gloves. Thoroughly clean the flange sealing surfaces and the
centering ring with a lint-free wipe dampened with isopropyl alcohol or acetone. Allow the
solvent to fully evaporate.

o O-ring Placement: Place the O-ring into the groove of the centering ring. Ensure the O-ring is
properly seated and not twisted.

o Assembly: Place the centering ring with the O-ring between the two NW16 flanges. The
centering ring will align the two flanges.

o Clamping: Place the clamp over the two flanges and tighten it. For wing-nut clamps, tighten
until it is finger-tight, then turn an additional quarter to half turn. Do not overtighten, as this
can damage the O-ring and the flanges. For toggle clamps, ensure the lever is fully engaged.

 Verification: After assembly, proceed with a leak test to verify the integrity of the seal.

Protocol for Leak Testing an NW16 Flanged Connection

A leak test should be performed after any new connection is made or if a leak is suspected in
the vacuum system.

Materials:
o Mass spectrometer with a stable vacuum reading

e A can of compressed dusting gas (containing a tracer gas like tetrafluoroethane) or a small
bottle of argon with a regulator and a fine-tipped nozzle.

e The mass spectrometer's tuning software capable of monitoring specific m/z values in real-
time.

Procedure:

o Establish a Stable Baseline: Evacuate the mass spectrometer to its normal operating
pressure. In the manual tuning mode of the software, monitor the background signals for
common air and water peaks (e.g., m/z 18, 28, 32, and 44).
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e Select a Tracer lon: If using a dusting gas containing tetrafluoroethane, monitor for a
characteristic fragment ion, such as m/z 69. If using argon, monitor for m/z 40.

e Apply Tracer Gas: Carefully and slowly spray a small amount of the tracer gas around the
suspected leak point (the NW16 flange connection). Start from the top of the connection and
work your way down.

e Monitor for a Signal Increase: Observe the real-time signal for the selected tracer ion. A
sudden and significant increase in the signal indicates a leak at the location where the gas
was applied.

e Pinpoint the Leak: If a leak is detected, you can often pinpoint its exact location by using a
finer nozzle to apply the tracer gas more precisely around the flange circumference.

o Remediation: If a leak is confirmed, vent the system, disassemble the faulty connection,
inspect and clean the components, replace the O-ring if necessary, and reassemble. Repeat
the leak test to confirm the repair.

Visualizations
Mass Spectrometry Experimental Workflow

The following diagram illustrates a simplified workflow for a typical mass spectrometry
experiment, highlighting where NW16 flanges are commonly employed in the vacuum system.
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Caption: Workflow of a mass spectrometer, showing common NW16 flange applications.

Logical Workflow for Vacuum Leak Troubleshooting

This diagram outlines a logical approach to troubleshooting a vacuum leak in a mass
spectrometer system.
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Caption: A logical workflow for troubleshooting vacuum leaks in a mass spectrometer.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15613197?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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